Cas no 6262-51-7 (Pentachlorocyclopropane)

• Product Name: Pentachlorocyclopropane
• CAS No: 6262-51-7
• MF: C₃HCl₅
• MW: 214.305036306381
• MDL: MFCD00010796
• CID: 518856
• PubChem ID: 24857656
• Update Time: 2025-10-29

Pentachlorocyclopropane Chemical and Physical Properties

Names and Identifiers

• Cyclopropane,1,1,2,2,3-pentachloro-
• 1,1,2,2,3-pentachlorocyclopropane
• Pentachlorocyclopropane
• Cyclopropane,pentachloro
• NSC139996
• GEO-02635
• Cyclopropane, 1,1,2,2,3-pentachloro-
• MFCD00010796
• AKOS015913222
• 6262-51-7
• NSC 139996
• BRN 1903418
• 1,1,2,2,3-pentachloro-cyclopropane
• DTXSID6073366
• SCHEMBL777732
• J-800296
• NS00035108
• DL-2,3-DiNpropionic acid hydrochloride
• Pentachlorocyclopropane, technical grade, 90%
• Cyclopropane, pentachloro-
• AS-39374
• CS-0157927
• SY272720
• V4TJ9AL9RF
• DB-054219
• NSC-139996
• J-640292

• MDL： MFCD00010796
• Inchi： 1S/C3HCl5/c4-1-2(5,6)3(1,7)8/h1H
• InChI Key： IACJMSLMMMSESC-UHFFFAOYSA-N
• SMILES： ClC1(C(C1(Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 211.85200
• Monoisotopic Mass: 211.852089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Colorless Transparent Liquid
• Density: 1.668 g/mL at 25 °C(lit.)
• Boiling Point: 55-56 °C/7 mmHg(lit.)
• Flash Point: Fahrenheit: 213.8 ° f < br / > Celsius: 101 ° C < br / >
• Refractive Index: n20/D 1.5169(lit.)
• PSA: 0.00000
• LogP: 2.95520
• Solubility: Not determined

Pentachlorocyclopropane Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• RTECS：GZ2214500
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides

Additional information on Pentachlorocyclopropane

Pentachlorocyclopropane: A Comprehensive Overview

Pentachlorocyclopropane, also known by its CAS number 6262-51-7, is a highly specialized chemical compound that has garnered significant attention in various scientific and industrial domains. This compound, with the molecular formula C3HCl5, belongs to the class of chlorinated hydrocarbons and is characterized by its unique cyclopropane ring structure. The compound has been extensively studied for its applications in agriculture, pest control, and as a precursor in organic synthesis. Recent advancements in chemical synthesis and environmental science have further highlighted its potential and challenges in modern industrial settings.

The discovery and development of Pentachlorocyclopropane marked a pivotal moment in the field of organic chemistry. Its structure, featuring three carbon atoms arranged in a cyclopropane ring with five chlorine atoms attached, makes it highly reactive and versatile. This reactivity has been leveraged in various industrial processes, particularly in the production of pesticides and fungicides. Recent studies have explored its role in combating resistant pest strains, showcasing its continued relevance in agricultural practices despite evolving regulatory standards.

One of the most intriguing aspects of Pentachlorocyclopropane is its environmental impact. While it has been effective in controlling pests and diseases in crops, concerns about its persistence in soil and potential bioaccumulation have led to stricter regulations on its use. Scientists are now focusing on developing safer alternatives that retain the efficacy of Pentachlorocyclopropane while minimizing environmental risks. Emerging research suggests that nanotechnology could play a role in enhancing the delivery mechanisms of such compounds, ensuring targeted application and reduced ecological footprint.

The synthesis of Pentachlorocyclopropane involves a complex multi-step process that requires precise control over reaction conditions. Recent breakthroughs in catalytic chemistry have enabled more efficient production methods, reducing costs and improving yields. These advancements are particularly significant for industries relying on large-scale production of chlorinated hydrocarbons. Additionally, the compound's ability to act as an intermediate in the synthesis of other valuable chemicals has further cemented its importance in organic chemistry.

In terms of applications, Pentachlorocyclopropane has found niche uses beyond agriculture. Its unique properties make it a valuable component in certain pharmaceutical intermediates and advanced materials. Researchers are exploring its potential as a building block for novel drug compounds, leveraging its stability and reactivity to design more effective therapeutic agents. This diversification of applications underscores the compound's versatility and ongoing relevance in the chemical sciences.

Despite its widespread use, understanding the long-term effects of Pentachlorocyclopropane on human health remains a critical area of research. Studies conducted over the past decade have focused on assessing its toxicity profiles and potential risks to exposed populations. While initial findings suggest limited acute toxicity, chronic exposure studies are still underway to provide comprehensive safety assessments. These efforts are essential for ensuring responsible use and guiding future regulatory frameworks.

Looking ahead, the future of Pentachlorocyclopropane lies at the intersection of innovation and sustainability. As industries strive to adopt greener practices, there is a growing emphasis on optimizing existing compounds like this one while developing eco-friendly alternatives. Collaborative efforts between academia, industry, and regulatory bodies will be crucial in navigating this transition effectively.